Cas no 1777895-41-6 (4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE)
4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene
- 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE
-
- MDL: MFCD26939171
- Inchi: 1S/C12H16BrFO3/c1-3-15-12(16-4-2)8-17-11-7-9(13)5-6-10(11)14/h5-7,12H,3-4,8H2,1-2H3
- InChI Key: HOQQXLIOKCRGAP-UHFFFAOYSA-N
- SMILES: C1(F)=CC=C(Br)C=C1OCC(OCC)OCC
4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC300794-1g |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 1g |
£204.00 | 2024-05-25 | ||
| abcr | AB418751-1 g |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 1g |
€254.00 | 2022-03-24 | ||
| Enamine | EN300-1270605-1.0g |
4-bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 1g |
$0.0 | 2023-06-08 | |
| abcr | AB418751-1g |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene; . |
1777895-41-6 | 1g |
€253.60 | 2024-04-18 | ||
| Aaron | AR01ELZ5-50mg |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 50mg |
$79.00 | 2025-02-10 | |
| Aaron | AR01ELZ5-100mg |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 100mg |
$111.00 | 2025-02-10 | |
| Aaron | AR01ELZ5-250mg |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 250mg |
$146.00 | 2025-02-10 | |
| Aaron | AR01ELZ5-500mg |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 500mg |
$251.00 | 2025-02-10 | |
| Aaron | AR01ELZ5-1g |
4-Bromo-2-(2,2-diethoxyethoxy)-1-fluorobenzene |
1777895-41-6 | 95% | 1g |
$357.00 | 2025-02-10 | |
| Aaron | AR01ELZ5-2.5g |
4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE |
1777895-41-6 | 95% | 2.5g |
$677.00 | 2023-12-14 |
4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE
Recent Advances in the Application of 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE (CAS: 1777895-41-6) in Chemical Biology and Pharmaceutical Research
The compound 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE (CAS: 1777895-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, mechanistic studies, and potential therapeutic applications. The integration of this compound into drug discovery pipelines highlights its importance as a building block for novel bioactive molecules.
Recent studies have demonstrated that 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE serves as a critical intermediate in the synthesis of fluorinated aromatic compounds, which are increasingly relevant in medicinal chemistry. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. The presence of both bromine and fluorine substituents in this compound allows for selective functionalization, making it a valuable tool for structure-activity relationship (SAR) studies. Researchers have successfully utilized this compound to develop inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.
One notable application of 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE is its role in the development of kinase inhibitors. Kinases are pivotal in cellular signaling and are often dysregulated in diseases such as cancer. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound to synthesize a series of potent and selective kinase inhibitors. The study reported that the incorporation of the fluorobenzene moiety significantly improved the inhibitors' pharmacokinetic profiles, with enhanced blood-brain barrier penetration observed in preclinical models. These findings underscore the compound's potential in central nervous system (CNS) drug development.
In addition to its pharmaceutical applications, 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE has been employed in chemical biology for probe development. A recent publication in ACS Chemical Biology highlighted its utility in designing fluorescent probes for real-time imaging of enzymatic activity. The probes, derived from this compound, exhibited high specificity and sensitivity, enabling researchers to monitor enzyme dynamics in live cells with unprecedented precision. This advancement opens new avenues for understanding disease mechanisms and evaluating drug efficacy at the cellular level.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Recent efforts have focused on green chemistry approaches to improve efficiency and reduce environmental impact. For instance, a 2024 study in Green Chemistry proposed a catalytic method using recyclable reagents, achieving higher yields and minimizing waste generation. Such innovations are critical for ensuring the sustainable use of this compound in industrial and academic settings.
In conclusion, 4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE (CAS: 1777895-41-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probe development, with ongoing studies continually expanding its potential. Future research should focus on optimizing synthetic methodologies and exploring novel therapeutic targets to fully harness the benefits of this compound. The insights provided in this brief underscore the importance of continued investment in the development and application of such specialized chemical entities.
1777895-41-6 (4-BROMO-2-(2,2-DIETHOXYETHOXY)-1-FLUOROBENZENE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)